Cas no 100700-28-5 (Butanethioic acid,4-fluoro-2-hydroxy-, S-methyl ester)
100700-28-5 structure
Product Name:Butanethioic acid,4-fluoro-2-hydroxy-, S-methyl ester
CAS No:100700-28-5
MF:C5H9FO2S
MW:152.187164068222
CID:193911
PubChem ID:57975
Update Time:2025-04-19
Butanethioic acid,4-fluoro-2-hydroxy-, S-methyl ester Chemical and Physical Properties
Names and Identifiers
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- Butanethioic acid,4-fluoro-2-hydroxy-, S-methyl ester
- S-methyl 4-fluoro-2-hydroxybutanethioate
- TL 1427
- Butyric acid, gamma-fluoro-beta-hydroxy-, thiol-, methyl ester
- BUTYRIC ACID, 4-FLUORO-2-HYDROXYTHIO-, S-METHYL ESTER
- DTXSID40905686
- 100700-28-5
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- Inchi: 1S/C5H9FO2S/c1-9-5(8)4(7)2-3-6/h4,7H,2-3H2,1H3
- InChI Key: ASPNJYUDYUKRDH-UHFFFAOYSA-N
- SMILES: S(C)C(C(CCF)O)=O
Computed Properties
- Exact Mass: 152.03077
- Monoisotopic Mass: 152.03072886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 97
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 62.6Ų
Experimental Properties
- PSA: 37.3
Butanethioic acid,4-fluoro-2-hydroxy-, S-methyl ester Security Information
- Safety Term:− and SOx. See also ESTERS."> Poison by inhalation. When heated to decomposition it emits toxic fumes of F− and SOx. See also ESTERS.
Butanethioic acid,4-fluoro-2-hydroxy-, S-methyl ester Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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